- Process for synthesis of Capecitabine impurity C, China, , ,
Cas no 921769-65-5 (Capecitabine-2',3'-cyclic Carbonate)
Capecitabine-2',3'-cyclic Carbonate is a chemically modified derivative of capecitabine, a prodrug of 5-fluorouracil (5-FU) used in cancer therapy. The cyclic carbonate moiety enhances the stability and controlled release of the active metabolite, improving pharmacokinetic properties. This modification can reduce premature degradation and enhance targeted delivery, potentially minimizing systemic side effects. The compound retains the antineoplastic activity of capecitabine while offering improved solubility and bioavailability. Its design is particularly advantageous for formulations requiring prolonged or site-specific drug release. Researchers may explore its utility in advanced drug delivery systems, such as nanoparticle carriers or prodrug strategies, to optimize therapeutic efficacy in oncology applications.
921769-65-5 structure
Product Name:Capecitabine-2',3'-cyclic Carbonate
CAS No:921769-65-5
MF:C16H20FN3O7
MW:385.344307899475
CID:830538
PubChem ID:58434491
Update Time:2025-06-06
Capecitabine-2',3'-cyclic Carbonate Chemical and Physical Properties
Names and Identifiers
-
- 2',3'-O-carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
- Capecitabine-2',3'-cyclic Carbonate
- Capecitabine-2?,3?-cyclic Carbonate
- pentyl N-[1-[(3aS,4R,6R)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 2′,3′-O-Carbonyl-5′-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
- 2,3-O-Carbonyl-5-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine
- Cytidine, 5'-deoxy-5-fluoro-N-((pentyloxy)carbonyl)-, cyclic 2',3'-carbonate
- 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N4-(pentyloxycarbonyl)cytidine; Capecitabine Related Compound C; Capecitabine Impurity F
- HY-W614957
- pentyl N-[1-[(3aR,4R,6R,6aR)-6-methyl-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-fluoro-2-oxopyrimidin-4-yl]carbamate
- 2',3'-O-Carbonyl-5'-deoxy-5-fluoro-N?-(pentyloxycarbonyl)cytidine
- SCHEMBL2778399
- 98DRJ1XQ80
- CHEMBL2041687
- UNII-98DRJ1XQ80
- AKOS040759005
- Q27272117
- 921769-65-5
- CAPECITABINE IMPURITY C
- Pentyl (5-fluoro-1-((3aR,4R,6R,6aR)-6-methyl-2-oxotetrahydrofuro[3,4-d][1,3]dioxol-4-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)carbamate
- TS-09310
- PENTYL N-{1-[(3AR,4R,6R,6AR)-6-METHYL-2-OXO-TETRAHYDROFURO[3,4-D][1,3]DIOXOL-4-YL]-5-FLUORO-2-OXOPYRIMIDIN-4-YL}CARBAMATE
- CS-0698846
-
- Inchi: 1S/C16H20FN3O7/c1-3-4-5-6-24-15(22)19-12-9(17)7-20(14(21)18-12)13-11-10(8(2)25-13)26-16(23)27-11/h7-8,10-11,13H,3-6H2,1-2H3,(H,18,19,21,22)/t8-,10-,11-,13-/m1/s1
- InChI Key: VTAMAYSBXXKQPB-UORFTKCHSA-N
- SMILES: O=C1N=C(NC(=O)OCCCCC)C(F)=CN1[C@@H]1O[C@H](C)[C@H]2OC(O[C@@H]12)=O
Computed Properties
- Exact Mass: 385.12852815g/mol
- Monoisotopic Mass: 385.12852815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Color/Form: Powder
- Melting Point: 68-69°C
Capecitabine-2',3'-cyclic Carbonate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: 24/25
Capecitabine-2',3'-cyclic Carbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP81286-5mg |
Capecitabine-2',3'-cyclic carbonate |
921769-65-5 | 98.0% | 5mg |
¥220 | 2021-05-07 | |
| TRC | C175660-5mg |
Capecitabine-2',3'-cyclic Carbonate |
921769-65-5 | 5mg |
$ 161.00 | 2023-04-18 | ||
| TRC | C175660-10mg |
Capecitabine-2',3'-cyclic Carbonate |
921769-65-5 | 10mg |
$ 196.00 | 2023-09-08 | ||
| TRC | C175660-25mg |
Capecitabine-2',3'-cyclic Carbonate |
921769-65-5 | 25mg |
$ 534.00 | 2023-09-08 | ||
| TRC | C175660-50mg |
Capecitabine-2',3'-cyclic Carbonate |
921769-65-5 | 50mg |
$ 994.00 | 2023-09-08 | ||
| TRC | C175660-100mg |
Capecitabine-2',3'-cyclic Carbonate |
921769-65-5 | 100mg |
$ 1556.00 | 2023-04-18 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1090739-10MG |
Capecitabine Related Compound C |
921769-65-5 | 10mg |
¥11155.93 | 2023-09-08 | ||
| Biosynth | NC16644-1 mg |
Capecitabine 2',3'-cyclic carbonate |
921769-65-5 | 1mg |
$100.00 | 2023-01-03 | ||
| Biosynth | NC16644-2 mg |
Capecitabine 2',3'-cyclic carbonate |
921769-65-5 | 2mg |
$180.00 | 2023-01-03 | ||
| Biosynth | NC16644-5 mg |
Capecitabine 2',3'-cyclic carbonate |
921769-65-5 | 5mg |
$250.00 | 2023-01-03 |
Capecitabine-2',3'-cyclic Carbonate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dichloromethane ; 5 h, 25 °C
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dichloromethane ; 10 - 12 h, rt
Reference
- Synthesis and biological activity evaluation of cytidine-5'-deoxy-5-fluoro-N-[(alkoxy/aryloxy)] carbonyl-cyclic 2',3'-carbonates, European Journal of Medicinal Chemistry, 2012, 54, 690-696
Production Method 3
Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0 °C; 2 h, rt
Reference
- Synthesis of N4-acyl-5'-deoxy-5-fluorocytidine derivative, China, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Acetic anhydride ; 15 h, reflux
Reference
- Process for synthesis of Capecitabine cyclic 2',3'-carbonate, China, , ,
Capecitabine-2',3'-cyclic Carbonate Raw materials
- n-Pentyl Chloroformate
- Capecitabine
- 2’,3’-Di-O-acetyl-5’-deoxy-5-fluoro-N4-(pentoxycarbonxyl)cytidine
- N,N'-Carbonyldiimidazole
Capecitabine-2',3'-cyclic Carbonate Preparation Products
Capecitabine-2',3'-cyclic Carbonate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:921769-65-5)Capecitabine-2',3'-cyclic Carbonate
Order Number:A900112
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:04
Price ($):330.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
(CAS:921769-65-5)Capecitabine-2',3'-cyclicCarbonate
Order Number:NC14260
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:01
Price ($):Price inquiry
Email:sales@newcanbio.com
Capecitabine-2',3'-cyclic Carbonate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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